4-methyl-N-(4-{[2-(2-phenoxyacetamido)ethyl]carbamoyl}phenyl)benzamide

• IUPAC Name: 4-methyl-N-[4-[2-[(2-phenoxyacetyl)amino]ethylcarbamoyl]phenyl]benzamide
• InChI: InChI=1S/C25H25N3O4/c1-18-7-9-20(10-8-18)25(31)28-21-13-11-19(12-14-21)24(30)27-16-15-26-23(29)17-32-22-5-3-2-4-6-22/h2-14H,15-17H2,1H3,(H,26,29)(H,27,30)(H,28,31)
• InChI Key: KRJOMAMUKXUYPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCCNC(=O)COC3=CC=CC=C3
• Molecular Formula: C25H25N3O4
• Molecular Weight: 431.5 g/mol

Description

This compound is a type of amide, which is a functional group consisting of a carbonyl group (C=O) linked to a nitrogen atom. The presence of the phenoxyacetamido group suggests that this compound may have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

While specific synthesis methods for this compound are not available, amides are typically synthesized through the reaction of an acid chloride, anhydride, or ester with an amine or ammonia. The phenoxyacetamido group could potentially be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amide functional group, along with the phenyl groups attached to the nitrogen and the carbonyl carbon. These structural features could influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

Amides can undergo a variety of chemical reactions, including hydrolysis, reduction, and reactions with organometallic reagents. The specific reactions that this compound would undergo could depend on the other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the amide group could result in the formation of hydrogen bonds, which could affect the compound’s solubility and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its specific applications. For example, if it were used as a drug, its mechanism of action could involve interaction with biological targets such as enzymes or receptors.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science. This could involve studying its biological activity, its reactivity with other compounds, or its physical properties.